Cas no 749920-74-9 (3-amino-5-(4-chlorophenyl)thiophene-2-carbohydrazide)

• Product Name: 3-amino-5-(4-chlorophenyl)thiophene-2-carbohydrazide
• CAS No: 749920-74-9
• MF: C₁₁H₁₀ClN₃OS
• MW: 267.734599590302
• CID: 3107196
• PubChem ID: 2120328
• Update Time: 2025-05-23

3-amino-5-(4-chlorophenyl)thiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(4-chlorophenyl)thiophene-2-carbohydrazide
• DTXSID801327875
• 749920-74-9
• G26422
• MLS000807128
• SR-01000053501
• SR-01000053501-1
• Z56989672
• CS-0221814
• SMR000376245
• EN300-10011
• CHEMBL1501205
• AKOS005137387
• HMS2672A11

• Inchi： 1S/C11H10ClN3OS/c12-7-3-1-6(2-4-7)9-5-8(13)10(17-9)11(16)15-14/h1-5H,13-14H2,(H,15,16)
• InChI Key： MPDFAMPLLOPPNC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(=C(C(NN)=O)S1)N

Computed Properties

• Exact Mass: 267.0233108Da
• Monoisotopic Mass: 267.0233108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 109Ų

Additional information on 3-amino-5-(4-chlorophenyl)thiophene-2-carbohydrazide

Comprehensive Overview of 3-amino-5-(4-chlorophenyl)thiophene-2-carbohydrazide (CAS No. 749920-74-9)

3-amino-5-(4-chlorophenyl)thiophene-2-carbohydrazide (CAS No. 749920-74-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene-based carbohydrazide derivative exhibits unique structural features, making it a valuable intermediate for drug discovery and functional material development. With the growing interest in heterocyclic compounds for medicinal applications, this particular molecule stands out due to its amino and hydrazide functional groups, which offer multiple sites for chemical modification.

The molecular structure of 3-amino-5-(4-chlorophenyl)thiophene-2-carbohydrazide combines a thiophene ring with a 4-chlorophenyl substituent, creating a versatile scaffold for various applications. Researchers have explored its potential as a building block for antimicrobial agents, given the known bioactivity of similar thiophene derivatives. Recent studies in 2023 have highlighted its role in developing novel enzyme inhibitors, particularly targeting diseases where heterocyclic pharmacophores show promise.

From a synthetic chemistry perspective, 749920-74-9 offers interesting possibilities for structure-activity relationship studies. The presence of both electron-donating (amino group) and electron-withdrawing (chlorophenyl) moieties creates a balanced electronic environment that can be fine-tuned for specific applications. This characteristic makes it particularly valuable in designing small molecule therapeutics, where such electronic properties often correlate with biological activity.

The compound's physicochemical properties have been the subject of computational modeling studies, with particular focus on its solubility profile and molecular interactions. These investigations are crucial for pharmaceutical applications, as they help predict the compound's behavior in biological systems. The carbohydrazide functionality, in particular, has shown potential for forming stable complexes with various metal ions, opening possibilities in coordination chemistry and catalytic applications.

In material science, 3-amino-5-(4-chlorophenyl)thiophene-2-carbohydrazide has been investigated for its potential in creating functional polymers and organic semiconductors. The π-conjugated system of the thiophene ring, combined with the chlorophenyl group, contributes to interesting electronic properties that may be useful in optoelectronic devices. Recent advancements in organic electronics have increased demand for such specialized building blocks.

The synthesis of 749920-74-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Researchers emphasize the importance of proper storage conditions, recommending protection from moisture and light to maintain stability.

Market trends indicate growing interest in thiophene-based compounds, with 3-amino-5-(4-chlorophenyl)thiophene-2-carbohydrazide being no exception. The global market for pharmaceutical intermediates is projected to expand significantly, driven by increased R&D investment in novel drug discovery. This compound's versatility positions it well within this expanding market segment.

From a regulatory perspective, while 749920-74-9 itself isn't classified as hazardous, proper laboratory safety protocols should always be followed when handling any chemical substance. Researchers working with this compound typically use standard personal protective equipment and work in well-ventilated areas, as recommended by chemical safety guidelines.

The future research directions for 3-amino-5-(4-chlorophenyl)thiophene-2-carbohydrazide appear promising. Current investigations focus on its potential in targeted drug delivery systems and as a precursor for bioactive heterocycles. The compound's modular structure allows for numerous derivatives to be synthesized, each with potentially unique properties and applications.

In conclusion, 3-amino-5-(4-chlorophenyl)thiophene-2-carbohydrazide (CAS No. 749920-74-9) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to make it a valuable compound for researchers in medicinal chemistry, materials science, and beyond. As scientific understanding of heterocyclic systems advances, the importance of such specialized intermediates will likely grow accordingly.